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The table below summarizes the identified proton NMR (1H-NMR) signals for geraniin as provided in the

search results [1].

Compound Molecular Weight ¹H-NMR Data (Key Signals)

| Geraniin | 952 g/mol | δ 6.54 (1H, br s, glucose H-1 of 1a form) δ 6.51 (1H, br s, glucose H-1 of 1b form) |

Key Technical Note: Geraniin exists as an equilibrium mixture of six- and five-membered hemiacetal

forms (labeled 1a and 1b) in solution. This equilibrium is the reason for the observation of two distinct

anomeric proton signals in the NMR spectrum, which is a crucial identifying feature [1].

Experimental Protocol for qNMR Analysis

The following methodology is adapted from a study quantifying ellagitannins, including geraniin, in plant

extracts using quantitative NMR (qNMR) [1].

1. Sample Preparation: Plant material is extracted with a 50% ethanol/water solution. The extract is

then dissolved in a specially optimized solvent mixture of acetone-d6 / D2O / CF3COOD in a ratio of
70:25:5.

2. qNMR Acquisition and Quantification:
Internal Standard: A known concentration of an internal standard is added to the NMR sample.

Quantification: The content of geraniin is calculated based on the integral of its characteristic
anomeric proton signals (e.g., δ 6.54) compared to the integral of the internal standard signal.

This method does not require a pure geraniin standard for a calibration curve [1].
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Experimental Workflow for Quantification

The diagram below outlines the key steps involved in the extraction and qNMR quantification of geraniin.

Start: Plant Material

Extract with 50% EtOH/H₂O

Prepare NMR Sample

Solvent: Acetone-d6/D₂O/CF₃COOD
(70:25:5)

Uses

Acquire ¹H-NMR Spectrum

Identify Geraniin Peaks
(δ 6.54 & δ 6.51)

Quantify vs. Internal Standard

Result: Geraniin Content

Click to download full resolution via product page

Workflow for geraniin extraction and qNMR analysis.
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Analytical Considerations

HPLC Co-elution Issues: The search results highlight a key challenge: geraniin and related
polyphenols like corilagin and brevifolincarboxylic acid can co-elute in HPLC analysis, making

quantification difficult. qNMR is presented as a powerful alternative that avoids this problem [1].
Biological Context: Geraniin is a major active compound with demonstrated antiviral activity, such

as against herpes simplex virus-1 (HSV–1), underscoring the importance of its accurate quantification
in medicinal plant research [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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